Cas no 50731-05-0 (1,3-Dodecanediol, 2-amino-)
1,3-Dodecanediol, 2-amino- structure
Product Name:1,3-Dodecanediol, 2-amino-
CAS No:50731-05-0
MF:C12H27NO2
MW:217.348284006119
CID:364195
PubChem ID:12590327
Update Time:2025-04-19
1,3-Dodecanediol, 2-amino- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dodecanediol, 2-amino-
- 2-aminododecane-1,3-diol
- DTXSID30503594
- SCHEMBL8746720
- 50731-05-0
-
- Inchi: 1S/C12H27NO2/c1-2-3-4-5-6-7-8-9-12(15)11(13)10-14/h11-12,14-15H,2-10,13H2,1H3
- InChI Key: VXQKRERKPNSAKY-UHFFFAOYSA-N
- SMILES: OC(C(CO)N)CCCCCCCCC
Computed Properties
- Exact Mass: 217.20431
- Monoisotopic Mass: 217.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- PSA: 66.48
1,3-Dodecanediol, 2-amino- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
50731-05-0 (1,3-Dodecanediol, 2-amino-) Related Products
- 24006-62-0(Sphinganine-C20)
- 44520-55-0(D-Threoninol)
- 3228-51-1(L-Threoninol)
- 515-93-5(L-Threoninol)
- 6850-38-0(2-Aminocyclohexanol)
- 13552-09-5(2-Aminooctadecane-1,3-diol)
- 13552-11-9(1,3,4-Octadecanetriol,2-amino-)
- 260065-85-8((1R,2S)-2-aminocyclopentan-1-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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